Cas no 1260995-46-7 (5-(Methyl-p-tolyl-sulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester)

• Product Name: 5-(Methyl-p-tolyl-sulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester
• CAS No: 1260995-46-7
• Molecular Formula: C₁₃H₁₅N₃O₄S
• Molecular Weight: 309.340901613235
• CID: 5187671

5-(Methyl-p-tolyl-sulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester Properties

Names and Identifiers

• methyl 5-{[methyl(4-methylphenyl)amino]sulfonyl}-1H-pyrazole-4-carboxylate
• methyl 5-[methyl-(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• Methyl 5-(N-methyl-N-(p-tolyl)sulfamoyl)-1H-pyrazole-4-carboxylate
• Methyl 5-([methyl(4-methylphenyl)amino]sulfonyl)-1h-pyrazole-4-carboxylate
• STL073075
• Methyl5-(N-methyl-N-(p-tolyl)sulfamoyl)-1H-pyrazole-4-carboxylate
• methyl 3-[methyl(4-methylphenyl)sulfamoyl]-1H-pyrazole-4-carbo
• 5-(Methyl-p-tolyl-sulfamoyl)-1H-pyrazole-4-carboxylic acid methyl ester
• 1H-Pyrazole-4-carboxylic acid, 3-[[methyl(4-methylphenyl)amino]sulfonyl]-, methyl ester

• InChIKey： CLSBJIGQNBUNGH-UHFFFAOYSA-N
• Inchi： 1S/C13H15N3O4S/c1-9-4-6-10(7-5-9)16(2)21(18,19)12-11(8-14-15-12)13(17)20-3/h4-8H,1-3H3,(H,14,15)
• SMILES： S(C1=C(C(=O)OC)C=NN1)(N(C)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Heavy Atom Count: 21
• Complexity: 468
• XLogP3: 1.5
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides